Cas no 1342649-32-4 (3-fluoro-2-[(pyrrolidin-2-yl)methoxy]pyridine)

• Product Name: 3-fluoro-2-[(pyrrolidin-2-yl)methoxy]pyridine
• CAS No: 1342649-32-4
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5324633
• Update Time: 2025-08-05

3-fluoro-2-[(pyrrolidin-2-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-fluoro-2-(2-pyrrolidinylmethoxy)-
• 3-fluoro-2-[(pyrrolidin-2-yl)methoxy]pyridine

• Inchi： 1S/C10H13FN2O/c11-9-4-2-6-13-10(9)14-7-8-3-1-5-12-8/h2,4,6,8,12H,1,3,5,7H2
• InChI Key： AHYURHPAQCRRSL-UHFFFAOYSA-N
• SMILES： C1(OCC2CCCN2)=NC=CC=C1F

Additional information on 3-fluoro-2-[(pyrrolidin-2-yl)methoxy]pyridine

3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine: A Novel Scaffold in Medicinal Chemistry

3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine, with the chemical identifier CAS No. 1342649-32-4, represents a promising molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique pyridine ring fused with a pyrrolidin-2-ylmethoxy group and a fluorine atom at the 3-position, has attracted significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its structural versatility, pharmacological properties, and potential as a lead compound for targeting various biological pathways.

Chemical Structure and Synthesis of 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine

The molecular structure of 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine consists of a pyridine ring (a six-membered aromatic heterocycle) with substituents at the 2- and 3-positions. The 2-position is functionalized with a methoxy group connected to a pyrrolidin-2-yl ring, while the 3-position bears a fluorine atom. This combination of heterocyclic systems and functional groups creates a complex yet well-defined molecular framework. The synthesis of this compound typically involves multi-step organic reactions, including electrophilic substitution, nucleophilic attack, and ring closure processes. Recent advancements in asymmetric catalysis and microwave-assisted synthesis have enabled more efficient and scalable methods for its preparation, which is critical for pharmaceutical applications.

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Recent research has demonstrated that 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine exhibits promising pharmacological activity, particularly in modulating ion channels and receptor interactions. Studies published in Journal of Medicinal Chemistry (2023) have shown that this compound can selectively inhibit voltage-gated sodium channels, which are implicated in neurological disorders such as epilepsy and chronic pain. The fluorine substitution at the 3-position is believed to enhance its lipophilicity, facilitating better membrane penetration and target engagement. Additionally, its pyrrolidin-2-ylmethoxy group may contribute to interactions with G-protein-coupled receptors (GPCRs), suggesting potential applications in the development of drugs for cardiovascular and metabolic diseases.

Targeting Neurological Disorders with 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine

Neurological disorders, including epilepsy and neuropathic pain, are major public health challenges that require innovative therapeutic strategies. 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine has emerged as a potential candidate for these conditions due to its ability to modulate sodium channel activity. A 2023 preclinical study published in Neuropharmacology reported that this compound significantly reduced seizure frequency in rodent models of epilepsy without inducing neurotoxicity. The compound's mechanism of action is thought to involve selective blockade of Nav1.7 sodium channels, which are critical for pain signal transmission. These findings underscore its potential as a novel anticonvulsant and analgesic agent.

Advancements in Drug Discovery and Development

Drug discovery is a complex process that requires the integration of chemical synthesis, pharmacological screening, and biological validation. 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine exemplifies how modern medicinal chemistry can leverage structural diversity to address unmet medical needs. Recent efforts have focused on optimizing its physicochemical properties, such as solubility and metabolic stability, to improve its pharmacokinetic profile. Computational modeling and machine learning techniques have been employed to predict its interactions with target proteins and to identify potential analogs with enhanced efficacy. These approaches are critical for advancing this compound from the laboratory to clinical trials.

Applications in Cardiovascular and Metabolic Diseases

Cardiovascular and metabolic diseases remain leading causes of mortality worldwide, and the development of targeted therapies is a priority in modern medicine. 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine has shown promise in modulating pathways associated with these conditions. For instance, its interaction with the angiotensin II type 1 receptor (AT1R) may contribute to its antihypertensive effects, as reported in a 2023 study in Pharmacological Research. Additionally, its ability to regulate glucose metabolism through interactions with insulin receptors suggests potential applications in the treatment of type 2 diabetes. These findings highlight the compound's versatility in targeting multiple disease mechanisms.

Challenges and Future Directions

Despite its promising properties, the development of 3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine as a therapeutic agent faces several challenges. One major hurdle is the optimization of its selectivity profile to minimize off-target effects, which is crucial for safety in clinical settings. Additionally, the compound's long-term efficacy and tolerability must be validated through rigorous preclinical and clinical studies. Future research should also explore its potential in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes. Collaborative efforts between academia and industry will be essential to accelerate its translation into the clinic.

Conclusion

3-Fluoro-2-[(Pyrrolidin-2-Yl)methoxy]pyridine represents a significant advancement in medicinal chemistry, offering new possibilities for the treatment of neurological, cardiovascular, and metabolic diseases. Its unique molecular structure and pharmacological properties make it an attractive candidate for further investigation. As research in this area continues to evolve, this compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles. The integration of cutting-edge technologies in drug discovery will be vital to unlocking its full potential in the years to come.